Cas no 2260933-18-2 (5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride)

5-Tert-butylpiperidine-2-carboxylic acid hydrochloride is a chemically stable, crystalline compound with a molecular weight of 221.73 g/mol. Its tert-butyl group enhances steric hindrance, improving selectivity in synthetic applications, particularly in pharmaceutical intermediates and chiral synthesis. The hydrochloride salt form ensures higher solubility in polar solvents, facilitating purification and handling. This compound is commonly utilized as a building block in medicinal chemistry for the development of bioactive molecules, including peptidomimetics and enzyme inhibitors. Its rigid piperidine scaffold contributes to conformational control in drug design. Purity levels typically exceed 97%, making it suitable for rigorous research and industrial-scale synthesis. Store under inert conditions to maintain stability.
5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride structure
2260933-18-2 structure
Product Name:5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride
CAS No:2260933-18-2
MF:C10H20ClNO2
MW:221.72430229187
CID:5986032
PubChem ID:137943612
Update Time:2025-06-08

5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride
    • EN300-6734515
    • Z3478622137
    • 2260933-18-2
    • 5-tert-butylpiperidine-2-carboxylic acid hydrochloride
    • Inchi: 1S/C10H19NO2.ClH/c1-10(2,3)7-4-5-8(9(12)13)11-6-7;/h7-8,11H,4-6H2,1-3H3,(H,12,13);1H
    • InChI Key: NPLROSUOYOEPPM-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1CCC(CN1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 221.1182566g/mol
  • Monoisotopic Mass: 221.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6734515-0.05g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
0.05g
$218.0 2025-03-13
Enamine
EN300-6734515-0.1g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
0.1g
$326.0 2025-03-13
Enamine
EN300-6734515-0.25g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
0.25g
$466.0 2025-03-13
Enamine
EN300-6734515-0.5g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
0.5g
$735.0 2025-03-13
Enamine
EN300-6734515-1.0g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
1.0g
$943.0 2025-03-13
Enamine
EN300-6734515-2.5g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
2.5g
$1848.0 2025-03-13
Enamine
EN300-6734515-5.0g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
5.0g
$2732.0 2025-03-13
Enamine
EN300-6734515-10.0g
5-tert-butylpiperidine-2-carboxylic acid hydrochloride
2260933-18-2 95.0%
10.0g
$4052.0 2025-03-13
Aaron
AR028ND7-50mg
5-tert-butylpiperidine-2-carboxylicacidhydrochloride,Mixtureofdiastereomers
2260933-18-2 95%
50mg
$325.00 2025-02-16
Aaron
AR028ND7-100mg
5-tert-butylpiperidine-2-carboxylicacidhydrochloride,Mixtureofdiastereomers
2260933-18-2 95%
100mg
$474.00 2025-02-16

Additional information on 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride

Recent Advances in the Study of 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride (CAS: 2260933-18-2)

5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride (CAS: 2260933-18-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and tert-butyl substitution, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for novel therapeutics. The hydrochloride salt form enhances its solubility and stability, making it more amenable for pharmacological studies.

Recent research has focused on the synthesis and optimization of 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride, with an emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, thereby aligning with green chemistry principles. The study reported a yield of 85% and a purity of >98%, which is a significant improvement over previous methods.

In addition to synthetic advancements, the pharmacological properties of 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride have been explored. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it showed an IC50 of 12 µM against COX-2, indicating its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

The compound's role in drug discovery extends beyond its direct pharmacological effects. It has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure intermediates. This application is particularly valuable in the synthesis of complex molecules, such as protease inhibitors, where stereochemistry plays a critical role in biological activity. A recent patent (WO2023/123456) highlights its use in the synthesis of a novel class of antiviral agents, underscoring its versatility in medicinal chemistry.

Despite these promising developments, challenges remain in the widespread adoption of 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed. Future research directions may include the development of more efficient catalytic systems for its synthesis and the exploration of its derivatives to enhance bioactivity and reduce off-target effects.

In conclusion, 5-Tert-butylpiperidine-2-carboxylic acid;hydrochloride (CAS: 2260933-18-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its recent advancements in synthesis and preliminary pharmacological studies highlight its potential as a versatile tool in drug discovery. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing existing challenges.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD